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The table below summarizes key findings from a 2025 study that compared the effects of amprolium and a

probiotic complex in broiler chickens infected with Eimeria tenella [1] [2].

Experimental Body Weight Gain & . Lesion .
Oocyst Shedding . Mortality
Group Feed Intake Severity
Uninfected Control  Normal (Baseline) Normal (Baseline) Normal 0%
(Baseline)

Infected Untreated  Significantly impaired High High 20%

Control

Probiotics Moderate Moderate reduction Moderate Not

(Therapeutic) improvement reduction Specified

Amprolium Significantly Significantly Significantly 20%
improved reduced lower

Probiotics + Not superior to single Not superior to single  Unexpectedly 0%

Amprolium treatments treatments higher

Probiotics Significantly Significantly Reduced Not

(Prophylactic) improved reduced Specified
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Experimental Protocol Overview

The following diagram illustrates the methodology used in the cited study to evaluate amprolium and

probiotic treatments [1] [2]:
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Click to download full resolution via product page

¢ Animals and Study Design: The study used 90 one-day-old Ross broiler chickens, randomly divided
into six groups. To prevent reinfection, birds were housed individually [1].

¢ Infection Challenge: All groups, except the uninfected control, were orally challenged with (2 \times
10"4) sporulated E. tenella oocysts [1].
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e Treatment Protocols: The treatments were administered as follows [1]:
o Amprolium: 20 mg/kg in drinking water.
o Probiotics: A multi-species complex at 1 mg/mL in drinking water.
o Prophylactic Probiotics: Administered from day 10 before the infection until the end of the
trial.

¢ Data Collection: Key metrics included growth performance, oocyst shedding, lesion scores in the
ceca, and histopathological examination of intestinal tissues [1] [2].

Key Findings and Context

e Amprolium's Efficacy: The study confirmed that amprolium is highly effective in reducing parasite
counts and intestinal damage, supporting its role as a conventional synthetic coccidiostat [1] [3].

¢ Unexpected Combination Result: The group receiving both amprolium and probiotics showed zero
mortality, suggesting a potential immunomodulatory effect, but had higher lesion scores, indicating a
complex interaction that requires further investigation [1].

e The Data Gap on Residues: While the search results confirm the importance of residue studies, they
do not provide specific depletion timelines. Article [4] is a comprehensive review that explicitly states
that "research and surveillance of coccidiostat residues in poultry meat is becoming imperative,"
highlighting the relevance of your query but also the current lack of published comparative data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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